N-(2-methylphenyl)-1H-indole-6-carboxamide
Overview
Description
N-(2-methylphenyl)-1H-indole-6-carboxamide, also known as MIPT, is a synthetic psychoactive substance that belongs to the class of tryptamine derivatives. It was first synthesized in the 1980s and has gained popularity among the scientific community due to its potential use in research studies.
Mechanism of Action
The exact mechanism of action of N-(2-methylphenyl)-1H-indole-6-carboxamide is not fully understood, but it is believed to act as a partial agonist at serotonin receptors. This leads to the activation of downstream signaling pathways, resulting in changes in neurotransmitter release and neuronal activity.
Biochemical and Physiological Effects
N-(2-methylphenyl)-1H-indole-6-carboxamide has been shown to have a range of biochemical and physiological effects. It has been found to increase serotonin and dopamine levels in the brain, which are associated with mood regulation and reward processing. N-(2-methylphenyl)-1H-indole-6-carboxamide has also been shown to reduce anxiety-like behavior in animal models.
Advantages and Limitations for Lab Experiments
One advantage of using N-(2-methylphenyl)-1H-indole-6-carboxamide in lab experiments is its selective affinity for serotonin receptors, which allows for specific targeting of these receptors. However, one limitation is its potential for abuse and dependence, which can make it difficult to use in certain research settings.
Future Directions
There are several potential future directions for research on N-(2-methylphenyl)-1H-indole-6-carboxamide. One area of interest is its potential use as a treatment for depression and anxiety disorders. Another area of focus is its potential as a tool for understanding the role of serotonin receptors in the brain and their involvement in various physiological and pathological processes. Further research is also needed to fully understand the safety and potential risks associated with the use of N-(2-methylphenyl)-1H-indole-6-carboxamide in research studies.
Synthesis Methods
The synthesis of N-(2-methylphenyl)-1H-indole-6-carboxamide involves the reaction of 2-methylphenylhydrazine with indole-6-carboxylic acid in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC). The resulting product is then purified using chromatography techniques.
Scientific Research Applications
N-(2-methylphenyl)-1H-indole-6-carboxamide has been used in various scientific studies to investigate its potential therapeutic applications. It has been found to have affinity for serotonin receptors, which are involved in the regulation of mood, anxiety, and cognition. N-(2-methylphenyl)-1H-indole-6-carboxamide has also been shown to have potential as an antidepressant and anxiolytic agent.
properties
IUPAC Name |
N-(2-methylphenyl)-1H-indole-6-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14N2O/c1-11-4-2-3-5-14(11)18-16(19)13-7-6-12-8-9-17-15(12)10-13/h2-10,17H,1H3,(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BCTFZKFNAXEEPB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1NC(=O)C2=CC3=C(C=C2)C=CN3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-cyano-N-[(4,6-dimethyl-2-oxo-1H-pyridin-3-yl)methyl]cyclopentane-1-carboxamide](/img/structure/B7499150.png)
![3-[Methyl-(5-methylthiophen-2-yl)sulfonylamino]propanoic acid](/img/structure/B7499164.png)
![5-methyl-N-([1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl)-[1,2,4]triazolo[1,5-a]pyrimidin-7-amine](/img/structure/B7499176.png)
![3-bromo-4-methoxy-N-methyl-N-[(1-methylpyrazol-4-yl)methyl]benzenesulfonamide](/img/structure/B7499189.png)
![4-(4-methoxyphenyl)-3-methyl-5-[(2-phenoxyethyl)sulfanyl]-4H-1,2,4-triazole](/img/structure/B7499202.png)
